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For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethyleneberberine chloride, a significant metabolite of the well-researched

protoberberine alkaloid berberine, is emerging as a compound of considerable interest in

pharmacology. Possessing a range of biological activities, it presents a promising avenue for

therapeutic development. This technical guide provides a detailed overview of the core

physicochemical properties of Demethyleneberberine chloride, offering crucial data for its

application in research and drug development.

Physicochemical Properties
A comprehensive summary of the known physicochemical properties of

Demethyleneberberine chloride is presented below. These properties are fundamental for its

handling, formulation, and application in experimental settings.
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Property Value Source(s)

Molecular Formula C₁₉H₁₈ClNO₄ [1]

Molecular Weight 359.81 g/mol [1]

CAS Number 16705-03-6 [1]

Appearance
Solid, Light yellow to yellow

powder
[1][2]

Solubility

Sparingly soluble in DMSO;

Slightly soluble in ethanol;

Poorly soluble in water.

Melting Point

Not experimentally determined

in the reviewed literature. For

reference, the melting point of

the parent compound,

berberine chloride, is reported

to be in the range of 196-

206°C.[3]

pKa

Not experimentally determined

in the reviewed literature. As a

quaternary ammonium

compound,

Demethyleneberberine

chloride is a permanently

charged cation across the

physiological pH range. The

parent compound, berberine,

is also considered a

permanently charged

compound with no ionizable

groups from a pKa standpoint.

[3]

UV Absorption Maxima (λmax) While specific UV absorption

maxima for

Demethyleneberberine
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chloride were not found, the

parent compound, berberine

hydrochloride, exhibits

characteristic absorption peaks

at approximately 228, 263,

345, and 421 nm.[4][5][6][7][8]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of

Demethyleneberberine chloride are outlined below. These protocols are based on standard

laboratory practices for the characterization of alkaloid compounds.

Determination of Melting Point
Objective: To determine the temperature at which Demethyleneberberine chloride transitions

from a solid to a liquid phase.

Methodology (Capillary Method):

Sample Preparation: A small amount of finely powdered, dry Demethyleneberberine
chloride is packed into a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated digital melting point apparatus is used.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The temperature is raised at a rapid rate initially to determine an approximate melting

range.

A second, fresh sample is then heated at a slower rate (e.g., 1-2°C per minute) starting

from a temperature approximately 10-15°C below the approximate melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting, and the temperature at which the last solid particle melts is recorded as the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8717243/
https://www.ijper.org/sites/default/files/IndJPhaEdRes-56-3-873.pdf
https://www.ijcrt.org/papers/IJCRT24A4492.pdf
https://www.researchgate.net/figure/UV-Visible-spectra-of-berberine-I-Initial-solution-of-the-berberine-II-Supernatant_fig1_316625646
https://www.japsr.in/index.php/journal/article/download/264/158
https://www.benchchem.com/product/b15620807?utm_src=pdf-body
https://www.benchchem.com/product/b15620807?utm_src=pdf-body
https://www.benchchem.com/product/b15620807?utm_src=pdf-body
https://www.benchchem.com/product/b15620807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


completion of melting. The range between these two temperatures is the melting point

range.

Determination of Solubility
Objective: To quantitatively determine the solubility of Demethyleneberberine chloride in

various solvents.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of Demethyleneberberine chloride is added to a

known volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis:

The suspension is filtered through a suitable membrane filter (e.g., 0.45 µm) to remove

undissolved solid.

The concentration of Demethyleneberberine chloride in the clear filtrate is determined

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

The solubility is expressed in units such as mg/mL or mol/L.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
Objective: To assess the purity of a Demethyleneberberine chloride sample.

Methodology:

Chromatographic System: A standard HPLC system equipped with a UV detector, a C18

reversed-phase column, and a suitable data acquisition system.
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Mobile Phase: A mixture of acetonitrile and water (or an appropriate buffer) with a gradient or

isocratic elution profile.

Sample Preparation: A known concentration of Demethyleneberberine chloride is

dissolved in a suitable solvent (e.g., methanol or the mobile phase).

Analysis:

The sample solution is injected into the HPLC system.

The chromatogram is recorded, and the area of the main peak corresponding to

Demethyleneberberine chloride is measured.

The purity is calculated as the percentage of the main peak area relative to the total area

of all peaks in the chromatogram.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Demethyleneberberine chloride.

Methodology:

Sample Preparation: A sufficient amount of the purified compound is dissolved in a

deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

Instrumentation: A high-field NMR spectrometer.

Data Acquisition: ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra are

acquired.

Data Analysis: The chemical shifts, coupling constants, and correlations from the various

NMR spectra are analyzed to assign all proton and carbon signals and confirm the molecular

structure.

Signaling Pathway Interactions
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Demethyleneberberine has been shown to modulate several key signaling pathways implicated

in various disease processes. The following diagrams illustrate its known interactions.
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DMB inhibits the NF-κB inflammatory pathway.
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DMB activates the AMPK metabolic pathway.
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DMB downregulates the c-Myc/HIF-1α pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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